RO0711401

• Molecular Formula: C18H11F3N2O3
• Molecular Weight: 360.3 g/mol
• InChI: InChI=1S/C18H11F3N2O3/c19-18(20,21)14-9-25-17(22-14)23-16(24)15-10-5-1-3-7-12(10)26-13-8-4-2-6-11(13)15/h1-9,15H,(H,22,23,24)
• InChIKey: GSGDLBUOSWGZER-UHFFFAOYSA-N

RO0711401 – Selective mGlu1 PAM for CNS Research

RO0711401 (CAS 714971-87-6) is a synthetic small-molecule positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 1 (mGlu1), developed by Roche and structurally characterised as N-[4-(trifluoromethyl)-1,3-oxazol-2-yl]-9H-xanthene-9-carboxamide [1]. It potentiates glutamate signalling at mGlu1 without directly activating the orthosteric site, causing a leftward shift in the glutamate concentration-response curve [2]. The compound displays nanomolar potency in recombinant human mGlu1 functional assays (EC₅₀ 56–246 nM depending on assay format), demonstrates oral bioavailability, and achieves functional brain penetration sufficient to elicit behavioural effects in rodent models [2] [3]. These properties position RO0711401 as a key pharmacological probe for mGlu1-mediated central nervous system pathways.

1

Selective mGlu1 positive allosteric modulator for CNS pathway interrogation

2

Allosteric potentiation assay formats (leftward shift of glutamate concentration-response)

3

Brain-penetrant compound supporting rodent behavioural model studies

• [1] IDRB Lab. Drug Information: Ro0711401. Available at: https://idrblab.net View Source
• [2] Garcia-Barrantes, P. M., et al. (2016). Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR. Bioorganic & Medicinal Chemistry Letters, 26(9), 2289–2292. PMID: 27013388. View Source
• [3] Notartomaso, S., et al. (2013). Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1. Molecular Brain, 6, 48. PMID: 24252435. View Source

RO0711401: Not Interchangeable with Other mGlu1 PAMs

mGlu1 positive allosteric modulators are not functionally interchangeable because their pharmacological profiles diverge substantially on multiple axes: magnitude of allosteric cooperativity, subtype selectivity, in vivo tolerance development, and brain-tissue pharmacokinetic stability. Direct head-to-head chronic dosing experiments demonstrate that RO0711401 and the mGlu5 PAM VU0360172 produce opposite tolerance profiles in the WAG/Rij absence-epilepsy rat model—RO0711401 loses efficacy by day 3 while VU0360172 maintains full activity across 10 days [1]. Cross-scaffold comparisons further show that the Ro 07-11401 chemotype shifts the EC₅₀ of the orthosteric agonist DHPG by 16.6‑fold (to 159 nM), whereas VU0483605 achieves only a 6.6‑fold shift (to 402 nM), indicating substantially different degrees of cooperativity even among mGlu1‑selective PAMs [2]. Moreover, cortical levels of RO0711401 decline significantly after repeated dosing—a phenomenon not observed with VU0360172—creating context-dependent exposure differences that cannot be predicted from single-dose pharmacokinetics [1]. These inter-compound differences dictate that the choice of mGlu1 PAM must be driven by the specific biological question, disease model, and desired temporal profile, rather than by reliance on receptor-class membership alone.

Cooperativity mismatch

Allosteric cooperativity magnitude differs substantially among mGlu1 PAMs; direct substitution may alter glutamate response amplification.

Tolerance divergence

Tolerance onset can occur within days for RO0711401 but not for mGlu5 PAMs; chronic dosing paradigms require compound-specific validation.

SAR substitution risk

Steep SAR of the Ro 07-11401 scaffold limits viable analogs; alleged substitutes from other suppliers may be inactive.

• [1] D'Amore, V., et al. (2014). Head-to-head comparison of mGlu1 and mGlu5 receptor activation in chronic treatment of absence epilepsy in WAG/Rij rats. Neuropharmacology, 85, 91–103. PMID: 24846810. View Source
• [2] Cho, H. P., et al. (2014). Asymmetric functioning of dimeric metabotropic glutamate receptors disclosed by positive allosteric modulators. Journal of Biological Chemistry, 289(18), 12446–12456. Figure 8; PMID: 24648522. View Source

RO0711401 Comparator Evidence

Superior Allosteric Cooperativity vs. VU0483605

In a head-to-head comparison using identical stable-cell Ca²⁺-mobilisation assay conditions, RO0711401 (Ro 07-11401) produced a 16.6‑fold leftward shift in the EC₅₀ of the orthosteric agonist DHPG at wild-type human mGlu1, reducing the DHPG EC₅₀ from 2.5 μM to 159 nM. Under the same conditions, VU0483605 shifted the DHPG EC₅₀ to only 402 nM (6.6‑fold shift), while VU0483737 shifted it to 783 nM (3.4‑fold shift) [1]. This demonstrates that RO0711401 provides approximately 2.5‑fold greater allosteric cooperativity than VU0483605 and 4.9‑fold greater than VU0483737 at saturating modulator concentration (10 μM).

Allosteric Cooperativity

Head-to-head

16.6× DHPG shift (EC₅₀ 159 nM) vs. 6.6× (VU0483605) and 3.4× (VU0483737)

Higher allosteric cooperativity supports mGlu1 potentiation assay context

Ca²⁺ mobilization assay; 10 μM modulator; n=3

Evidence Dimension	Fold shift in DHPG EC₅₀ at wild-type human mGlu1 (Ca²⁺ mobilisation assay)
Target Compound Data	16.6‑fold shift; DHPG EC₅₀ = 159 nM
Comparator Or Baseline	VU0483605: 6.6‑fold shift (402 nM); VU0483737: 3.4‑fold shift (783 nM); Vehicle (DMSO): baseline DHPG EC₅₀ = 2.5 μM
Quantified Difference	2.5× greater cooperativity vs. VU0483605; 4.9× vs. VU0483737
Conditions	Stable mGlu1 WT-expressing cells; pre-incubation 2.2 min with 10 μM modulator; DHPG concentration-response stimulation; n = 3 independent experiments in duplicate

Why This Matters

Higher allosteric cooperativity directly dictates the degree of signal amplification achievable at physiological glutamate concentrations, making RO0711401 the preferred probe where maximal mGlu1 potentiation per receptor occupancy is critical.

• [1] Cho, H. P., et al. (2014). Asymmetric functioning of dimeric metabotropic glutamate receptors disclosed by positive allosteric modulators. Journal of Biological Chemistry, 289(18), 12446–12456. Figure 8. PMID: 24648522. View Source

Prolonged Motor Benefit Without Tolerance in SCA1 Mice

In symptomatic 30‑week‑old SCA1 heterozygous transgenic mice, a single subcutaneous injection of RO0711401 (10 mg/kg) produced a statistically significant improvement in rotarod performance that was sustained for at least 6 days, and repeated dosing did not induce tolerance [1]. By contrast, the mGlu5 receptor PAM VU0360172 (10 mg/kg, s.c.) produced only a short-lasting motor improvement that decayed rapidly, while the mGlu1 antagonist JNJ16259685 (2.5 mg/kg, i.p.) further worsened motor performance [1]. The prolonged benefit of RO0711401 persisted beyond the time of drug clearance from the cerebellum, indicating that compound-specific neuroadaptive changes—including a striking reduction of ectopically expressed mGlu5 receptors in Purkinje cells and increased Ser880‑phosphorylated GluA2 AMPA receptor subunits—underpin the durable efficacy [1].

Motor Benefit SCA1

Head-to-head

≥6 days rotarod improvement vs. short-lasting VU0360172 effect

Sustained motor improvement supports neurodegeneration model studies

SCA1 transgenic mice; 10 mg/kg s.c. single dose

Evidence Dimension	Duration of motor performance improvement in SCA1 mouse model (rotarod) after single dose
Target Compound Data	RO0711401 (10 mg/kg, s.c.): ≥6 days sustained improvement; no tolerance with repeated dosing
Comparator Or Baseline	VU0360172 (10 mg/kg, s.c.): short-lasting improvement only; JNJ16259685 (2.5 mg/kg, i.p.): motor worsening
Quantified Difference	RO0711401 efficacy outlasts VU0360172 by several days; opposite directional effect vs. mGlu1 antagonist
Conditions	SCA1 Q154/Q2 transgenic mice, 30 weeks old; rotarod latency and paw-print tests; single-dose and repeated-dose protocols

Why This Matters

The unique durable response and absence of tolerance differentiate RO0711401 from other mGlu1 modulators and mGlu5 PAMs, directly informing compound selection for chronic neurodegenerative disease studies where sustained target engagement and avoidance of tachyphylaxis are essential.

• [1] Notartomaso, S., et al. (2013). Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1. Molecular Brain, 6, 48. PMID: 24252435. View Source

Chronic Dosing Tolerance in Absence Epilepsy Model

In a 10‑day chronic-dosing head-to-head study in WAG/Rij rats, RO0711401 (10 mg/kg, s.c. twice daily) lost anti‑absence efficacy by day 3 of treatment, and rats remained refractory 2 days after withdrawal. In contrast, the mGlu5 PAM VU0360172 (3 mg/kg, s.c. twice daily) maintained full suppression of spike-wave discharges throughout the entire 10‑day treatment period [1]. Mechanistically, cortical levels of RO0711401 declined significantly by day 8 of repeated dosing, whereas thalamic and cortical levels of VU0360172 remained unaltered [1]. Receptor-expression analysis further revealed that RO0711401 upregulated both mGlu1a and mGlu5 receptors in thalamus and cortex after 3–8 days, while VU0360172 selectively increased mGlu5 receptor expression without altering mGlu1a [1].

Chronic Tolerance

Head-to-head

Efficacy lost by day 3 (RO0711401) vs. sustained 10-day efficacy (VU0360172)

Tolerance onset context dictates dosing schedule selection

WAG/Rij rats; twice-daily s.c. dosing

Evidence Dimension	Tolerance development during chronic twice-daily dosing in WAG/Rij absence-epilepsy rat model
Target Compound Data	RO0711401 (10 mg/kg, s.c.): loss of efficacy by day 3; refractoriness persisting 2 days post‑withdrawal; cortical drug levels reduced at day 8
Comparator Or Baseline	VU0360172 (3 mg/kg, s.c.): sustained efficacy across 10 days; stable brain drug levels throughout; selective mGlu5 upregulation
Quantified Difference	RO0711401 tolerance onset ≤ 3 days; VU0360172 no tolerance over 10 days; cortical drug level decline measurable at day 8 (RO0711401 only)
Conditions	WAG/Rij rats; 10‑day twice‑daily s.c. dosing; EEG spike-wave discharge quantification; autoradiographic receptor expression; HPLC drug-level determination

Why This Matters

This context-dependent tolerance dictates that RO0711401 is better suited for acute or intermittent-dosing paradigms (e.g., SCA1) rather than continuous chronic-dosing protocols where VU0360172 or other mGlu5 PAMs maintain efficacy; researchers must match the compound to the intended dosing schedule.

• [1] D'Amore, V., et al. (2014). Head-to-head comparison of mGlu1 and mGlu5 receptor activation in chronic treatment of absence epilepsy in WAG/Rij rats. Neuropharmacology, 85, 91–103. PMID: 24846810. View Source

Steep SAR Limits Analog Substitution

A systematic multi-dimensional parallel-synthesis re‑exploration of the Ro 07-11401 scaffold revealed an unusually steep SAR: only approximately 6 out of 200 synthesised analogs (∼ 3 %) retained detectable mGlu1 PAM activity [1]. This stands in stark contrast to more recently described mGlu1 PAM chemotypes such as VU0486321 and VU6024578 series, which display more robust SAR and have yielded analogs with EC₅₀ values as low as ~5 nM and Kp values of 0.25–0.99 [2] [3]. The steep SAR of the Ro 07-11401 scaffold means that minor structural modifications—even single-atom changes—frequently abolish mGlu1 PAM activity entirely, severely restricting the number of available chemical probes within this chemotype and making scaffold‑hopping to newer series a practical necessity for many target‑product profiles.

Steep SAR

Cross-study

~3% active analogs (6/200)

Narrow SAR limits probe substitution; authentic RO0711401 required

Ro 07-11401 scaffold parallel synthesis

Evidence Dimension	Proportion of active analogs within scaffold (SAR robustness)
Target Compound Data	Ro 07-11401 scaffold: ~6/200 analogs active (~3% hit rate) [2016 re-exploration]
Comparator Or Baseline	VU0486321 series: multiple analogs with EC₅₀ ~5 nM and Kp 0.25–0.97; VU6024578: EC₅₀ 54 nM, Kp 0.99 [>185‑fold potency improvement from HTS hit]
Quantified Difference	~3% analog success rate for Ro 07-11401 vs. robust multiparameter optimization achieved for newer chemotypes; >185‑fold potency improvement achievable in VU6024578 series
Conditions	Multi-dimensional parallel synthesis (200 analogs); recombinant human mGlu1 Ca²⁺ mobilisation assay; rat brain:plasma partition coefficient (Kp) determination

Why This Matters

The extremely narrow SAR of the Ro 07-11401 scaffold limits the availability of backup compounds and active derivatives, making authentic RO0711401 the only validated probe within this chemotype; substitution with alleged 'analogs' from other suppliers carries a high probability of inactivity.

• [1] Garcia-Barrantes, P. M., et al. (2016). Re-exploration of the mGlu₁ PAM Ro 07-11401 scaffold: Discovery of analogs with improved CNS penetration despite steep SAR. Bioorganic & Medicinal Chemistry Letters, 26(9), 2289–2292. PMID: 27013388. View Source
• [2] Garcia-Barrantes, P. M., et al. (2016). Lead optimization of the VU0486321 series of mGlu1 PAMs. Part 2: SAR of alternative 3-methyl heterocycles and progress towards an in vivo tool. Bioorganic & Medicinal Chemistry Letters, 26(3), 913–917. PMID: 26733472. View Source
• [3] Reed, C. W., et al. (2024). Discovery of VU6024578/BI02982816: An mGlu1 Positive Allosteric Modulator with Efficacy in Preclinical Antipsychotic and Cognition Models. The Journal of Pharmacology and Experimental Therapeutics, 391(2), 267–280. PMID: 39304221. View Source

Sustained Efficacy Beyond Drug Clearance in SCA1

In the SCA1 Q154/Q2 mouse model, a single 10 mg/kg s.c. dose of RO0711401 produced rotarod performance improvements that persisted for at least 6 days post-injection, a timescale that significantly exceeded the compound's measurable brain exposure [1]. By contrast, an equimolar dose of the mGlu5 PAM VU0360172 (10 mg/kg, s.c.) yielded only transient motor improvement that was lost within a much shorter time frame [1]. The duration mismatch between pharmacokinetics and pharmacodynamics for RO0711401 was mechanistically linked to compound-induced neuroadaptive changes, including reduced ectopic mGlu5 expression in Purkinje cells and altered AMPA-receptor GluA2 subunit phosphorylation [1]. This PK/PD decoupling is not observed with VU0360172 in the same model.

PK/PD Disconnect

Head-to-head

≥6 days benefit beyond drug clearance vs. exposure-parallel VU0360172 effect

Supports neuroadaptive plasticity mechanism studies

SCA1 mice; cerebellar LC-MS/MS drug quantification

Evidence Dimension	Duration of statistically significant rotarod improvement after single 10 mg/kg s.c. dose in SCA1 mice
Target Compound Data	≥6 days sustained motor improvement; efficacy outlasts cerebellar drug clearance time
Comparator Or Baseline	VU0360172: short-lasting motor improvement only; efficacy dissipates while drug still present
Quantified Difference	RO0711401: multi‑day benefit beyond clearance; VU0360172: acute benefit that parallels drug exposure
Conditions	SCA1 ATXN1[154Q/2Q] transgenic mice; accelerated rotarod (4–40 rpm over 5 min); paw-print gait analysis; cerebellar drug quantification by LC‑MS/MS

Why This Matters

The PK/PD disconnect for RO0711401 in SCA1 indicates that its therapeutic benefit derives from initiating neuroadaptive plasticity rather than sustained receptor occupancy, making it the compound of choice for experimental paradigms aiming to study disease-modifying plasticity rather than acute symptomatic pharmacology.

• [1] Notartomaso, S., et al. (2013). Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1. Molecular Brain, 6, 48. PMID: 24252435. View Source

Multi-Day Motor Recovery in EAE Model

In the experimental autoimmune encephalomyelitis (EAE) mouse model of multiple sclerosis, a single systemic injection of RO0711401 (10 mg/kg, s.c.) produced an improvement in motor signs that persisted to the same extent for at least 6 days [1]. This delayed and sustained motor benefit mirrors the temporal profile observed in the SCA1 model and contrasts with the acute, short-lived motor improvements reported for mGlu5 PAMs in comparable neuroinflammatory settings [1]. The reproducibility of the prolonged response across two mechanistically distinct disease models—neurodegenerative (SCA1) and neuroinflammatory (EAE)—reinforces the compound-specific plasticity‑inducing pharmacology of RO0711401.

EAE Motor Recovery

Cross-study

≥6 days motor improvement vs. acute transient mGlu5 PAM effects

Cross-model reproducibility supports neuroinflammatory plasticity research

EAE mouse model; single 10 mg/kg s.c. dose

Evidence Dimension	Duration of motor improvement after single 10 mg/kg s.c. dose in EAE mice
Target Compound Data	≥6 days sustained motor improvement (maintained to the same extent at day 6 as initial response)
Comparator Or Baseline	mGlu5 PAMs (literature): typically acute, short‑lived motor effects in neuroinflammatory models; no comparator EAE study with identical design available
Quantified Difference	Multi‑day persistence vs. class‑expected acute transient effect; cross‑model reproducibility (SCA1 + EAE) unique to RO0711401
Conditions	Mouse EAE model; single s.c. injection; motor performance scoring at multiple time points up to ≥6 days

Why This Matters

The cross-model reproducibility of sustained motor benefit makes RO0711401 a uniquely valuable tool for studying mGlu1‑mediated plasticity mechanisms in both neurodegenerative and neuroinflammatory disease contexts, whereas alternatives require repeated dosing to approximate similar time courses.

• [1] TargetMol / PeptideDB. RO0711401 Product Datasheet (Cat. No. T9021). Citing in vivo EAE motor performance data. Available at: https://www.peptidedb.com View Source

RO0711401 Application Scenarios

Sustained Single-Dose Efficacy in SCA1

In SCA1 transgenic mouse models (ATXN1[154Q/2Q]), RO0711401 at 10 mg/kg s.c. delivers ≥6 days of rotarod and gait improvement from a single injection without tolerance development, a profile not achievable with the mGlu5 PAM VU0360172 or the mGlu1 antagonist JNJ16259685 [1]. Procurement is indicated for chronic neurodegeneration studies where intermittent dosing schedules are preferable and sustained target engagement beyond drug clearance is a key translational hypothesis [1].

mGlu1-Driven Neuroadaptive Plasticity in Purkinje Cells

The PK/PD disconnect documented for RO0711401—efficacy outlasting cerebellar drug clearance—is mechanistically linked to compound-specific reductions in ectopic mGlu5 expression in Purkinje cells and altered AMPA-receptor GluA2 phosphorylation [1]. This plasticity‑inducing signature differentiates RO0711401 from VU0360172 and makes it the tool of choice for experiments aimed at dissecting mGlu1‑dependent cerebellar synaptic remodelling [1].

Multi-Day Motor Recovery in Neuroinflammatory Models

In EAE mice, a single 10 mg/kg s.c. RO0711401 dose produces a durable improvement in motor signs maintained for at least 6 days [1]. This extended time course is particularly useful for experimental protocols that monitor behavioural endpoints over several days without the confounding variable of repeated drug administration, an advantage not consistently reported for other mGlu1 or mGlu5 PAMs [1].

Acute mGlu1 vs. mGlu5 Signalling Studies

RO0711401 shifts the DHPG concentration-response curve at human mGlu1 by 16.6‑fold (DHPG EC₅₀ reduced from 2.5 μM to 159 nM), representing 2.5‑fold greater cooperativity than VU0483605 under identical assay conditions [1]. This makes RO0711401 the superior probe for experiments requiring maximal potentiation of mGlu1 responses at submaximal endogenous glutamate levels, particularly in comparative mGlu1‑versus‑mGlu5 signalling studies [1].

Application

Selection Property

Validation Focus

SCA1 neurodegeneration studies

Sustained single-dose motor improvement

Rotarod performance and tolerance assessment

Purkinje cell plasticity mechanisms

PK/PD disconnect and AMPAR modulation

mGlu5 expression and GluA2 phosphorylation

Neuroinflammatory motor endpoint studies

Extended multi-day behavioral time course

EAE motor scoring over ≥6 days

mGlu1 signalling potentiation assays

Cooperativity shift magnitude in functional assay

mGlu1-mGlu5 response comparison

• [1] Notartomaso, S., et al. (2013). Pharmacological enhancement of mGlu1 metabotropic glutamate receptors causes a prolonged symptomatic benefit in a mouse model of spinocerebellar ataxia type 1. Molecular Brain, 6, 48. PMID: 24252435. View Source
• [2] Cho, H. P., et al. (2014). Asymmetric functioning of dimeric metabotropic glutamate receptors disclosed by positive allosteric modulators. Journal of Biological Chemistry, 289(18), 12446–12456. Figure 8. PMID: 24648522. View Source
• [3] TargetMol / PeptideDB. RO0711401 Product Datasheet (Cat. No. T9021). Citing in vivo EAE motor performance data. Available at: https://www.peptidedb.com View Source